Cas no 93776-88-6 (Benzoic acid,3-(benzoyloxy)-, sodium salt (1:1))

• Product Name: Benzoic acid,3-(benzoyloxy)-, sodium salt (1:1)
• CAS No: 93776-88-6
• MF: C₁₄H₉NaO₄
• MW: 264.208635091782
• CID: 809246
• PubChem ID: 23662572
• Update Time: 2025-04-19

Benzoic acid,3-(benzoyloxy)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(benzoyloxy)-, sodium salt (1:1)
• sodium 3-(benzoyloxy)benzoate
• sodium,3-benzoyloxybenzoate
• NS00062644
• DTXSID70239603
• EINECS 298-015-2
• Benzoic acid, 3-(benzoyloxy)-, sodium salt
• 93776-88-6
• SCHEMBL9356637
• Benzoic acid, 3-(benzoyloxy)-, sodium salt (1:1)
• U2H2W66995

• Inchi： 1S/C14H10O4.Na/c15-13(16)11-7-4-8-12(9-11)18-14(17)10-5-2-1-3-6-10;/h1-9H,(H,15,16);/q;+1/p-1
• InChI Key： QFQFPFHUCRQDLH-UHFFFAOYSA-M
• SMILES： [Na+].O(C(C1C=CC=CC=1)=O)C1=CC=CC(C(=O)[O-])=C1

Computed Properties

• Exact Mass: 264.039853
• Monoisotopic Mass: 264.039853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Boiling Point: 433.7°Cat760mmHg
• Flash Point: 168.4°C